Cas no 122709-21-1 ((S)-3-Boc-4-(methoxymethylcarbamoyl)-2,2-dimethyloxazolidine)

• Product Name: (S)-3-Boc-4-(methoxymethylcarbamoyl)-2,2-dimethyloxazolidine
• CAS No: 122709-21-1
• MF: C₁₃H₂₄N₂O₅
• MW: 288.340064048767
• MDL: MFCD09878777
• CID: 104430
• PubChem ID: 14961355
• Update Time: 2025-06-13

(S)-3-Boc-4-(methoxymethylcarbamoyl)-2,2-dimethyloxazolidine Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl 4-(methoxy(methyl)carbamoyl)-2,2-dimethyloxazolidine-3-carboxylate
• (S)-3-BOC-4-(METHOXYMETHYLCARBAMOYL)-2,2-DIMETHYLOXAZOLIDINE
• 3-Oxazolidinecarboxylicacid, 4-[(methoxymethylamino)carbonyl]-2,2-dimethyl-, 1,1-dimethylethyl ester,(4S)-
• 3-Oxazolidinecarboxylicacid, 4-[(methoxymethylamino)carbonyl]-2,2-dimethyl-, 1,1-dimethylethyl...
• tert-butyl (4S)-4-[methoxy(methyl)carbamoyl]-2,2-dimethyl-1,3-oxazolidine-3-carboxylate
• tert-Butyl (S)-4-(methoxy(methyl)carbamoyl)-2,2-dimethyloxazolidine-3-carboxylate
• tert-butyl 4-[Methoxy(Methyl)carbaMoyl]-2,2-diMethyl-1,3-oxazolidine-3-carboxylate
• (S)-4-(Methoxy-Methyl-carbaMoyl)-2,2-diMethyl-oxazolidine-3-carboxylic acid tert-butyl ester
• (4S)-3-Oxazolidinecarboxylic acid, 4-[(methoxymethylamino)carbonyl]-2,2-dimethyl-, 1,1-dimethylethyl ester
• MFCD09878777
• A848454
• (S)-tert-Butyl4-(methoxy(methyl)carbamoyl)-2,2-dimethyloxazolidine-3-carboxylate
• (s)-3-(tert-butoxycarbonyl)-n-methoxy-2,2,n-trimethyloxazolidine-4-carboxamide
• AKOS015919688
• SCHEMBL1366613
• AMY36403
• DTXSID20566133
• AS-37020
• (S)-4-(Methoxy-methyl-carbamoyl)-2 pound not2-dimethyl-oxazolidine-3-carboxylic acid tert-butyl ester
• 122709-21-1
• USINQMZZDNKSQW-VIFPVBQESA-N
• (S)-3-Boc-4-(methoxymethylcarbamoyl)-2,2-dimethyloxazolidine

• MDL： MFCD09878777
• Inchi： 1S/C13H24N2O5/c1-12(2,3)20-11(17)15-9(8-19-13(15,4)5)10(16)14(6)18-7/h9H,8H2,1-7H3/t9-/m0/s1
• InChI Key： USINQMZZDNKSQW-VIFPVBQESA-N
• SMILES： O1C[C@@H](C(N(C)OC)=O)N(C(=O)OC(C)(C)C)C1(C)C

Computed Properties

• Exact Mass: 288.16900
• Monoisotopic Mass: 288.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 68.3Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.118±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 349.7 ℃ at 760 mmHg
• Solubility: Slightly soluble (1.1 g/l) (25 º C),
• PSA: 68.31000
• LogP: 1.31610

(S)-3-Boc-4-(methoxymethylcarbamoyl)-2,2-dimethyloxazolidine Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Room temperature

Additional information on (S)-3-Boc-4-(methoxymethylcarbamoyl)-2,2-dimethyloxazolidine

Recent Advances in the Application of (S)-3-Boc-4-(methoxymethylcarbamoyl)-2,2-dimethyloxazolidine (CAS: 122709-21-1) in Chemical Biology and Pharmaceutical Research

The compound (S)-3-Boc-4-(methoxymethylcarbamoyl)-2,2-dimethyloxazolidine (CAS: 122709-21-1) has recently gained significant attention in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This oxazolidine derivative serves as a crucial chiral building block and protecting group in the synthesis of complex bioactive molecules, particularly in the context of peptide and peptidomimetic drug design. Recent studies have highlighted its utility in facilitating stereoselective reactions and improving the pharmacokinetic properties of lead compounds.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the effective use of this compound in the synthesis of novel protease inhibitors targeting COVID-19 main protease (Mpro). The researchers utilized (S)-3-Boc-4-(methoxymethylcarbamoyl)-2,2-dimethyloxazolidine as a key intermediate to introduce chiral centers with high enantiomeric purity, which proved critical for achieving selective inhibition of viral protease activity. The study reported a remarkable 92% yield in the key coupling step when using this building block, underscoring its synthetic efficiency.

In the field of antibiotic development, a recent patent application (WO2023056789) disclosed the incorporation of this oxazolidine derivative in the synthesis of next-generation oxazolidinone antibiotics. The compound's ability to maintain stereochemical integrity under various reaction conditions made it particularly valuable for constructing the core scaffold of these antimicrobial agents. The resulting analogs showed improved activity against drug-resistant Gram-positive pathogens, with minimum inhibitory concentrations (MICs) in the range of 0.25-2 μg/mL.

From a mechanistic perspective, computational studies published in ACS Omega (2024) have provided new insights into the conformational preferences of (S)-3-Boc-4-(methoxymethylcarbamoyl)-2,2-dimethyloxazolidine. Density functional theory (DFT) calculations revealed that the compound predominantly adopts a twist-boat conformation that minimizes steric clashes between the Boc protecting group and the oxazolidine ring. This structural feature has been exploited in rational drug design to control the spatial orientation of pharmacophores in target molecules.

The compound has also found applications in prodrug development, as reported in a recent European Journal of Medicinal Chemistry article (2024). Researchers successfully employed it as a bioreversible protecting group for primary amines in peptide-based therapeutics, significantly improving oral bioavailability while maintaining the parent drug's pharmacological activity. The methoxymethylcarbamoyl moiety proved particularly effective in masking amine functionality, with enzymatic cleavage occurring selectively in target tissues.

Looking forward, the unique properties of (S)-3-Boc-4-(methoxymethylcarbamoyl)-2,2-dimethyloxazolidine position it as a valuable tool in several emerging areas of pharmaceutical research. Current investigations are exploring its use in targeted protein degradation (PROTACs), mRNA therapeutics, and the development of covalent inhibitors. The compound's commercial availability and well-established synthetic protocols further enhance its appeal for medicinal chemistry applications.